5-chloro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)-4-tosylthiazol-2-amine

• IUPAC Name: 5-chloro-4-(4-methylphenyl)sulfonyl-N-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C20H19ClN2O2S2/c1-13-9-11-15(12-10-13)27(24,25)19-18(21)26-20(23-19)22-17-8-4-6-14-5-2-3-7-16(14)17/h4,6,8-12H,2-3,5,7H2,1H3,(H,22,23)
• InChI Key: OKYHSHOBIWDXAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)NC3=CC=CC4=C3CCCC4)Cl
• Molecular Formula: C20H19ClN2O2S2
• Molecular Weight: 419.0 g/mol

Description

5-chloro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)-4-tosylthiazol-2-amine is a chemical compound that has been the subject of extensive scientific research due to its potential applications in medicine and biotechnology. This compound is known for its unique structure and properties, which make it a promising candidate for various research purposes.

Scientific Research Applications

Synthesis and Characterization

Researchers have explored the synthesis of compounds related to "5-chloro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)-4-tosylthiazol-2-amine," focusing on their chemical properties and applications in drug discovery. Drawanz et al. (2017) described a one-pot reaction involving 5,6,7,8-tetrahydronaphthalen-1-amine for synthesizing 1,3-thiazolidin-4-ones and 1,4-benzothiazepin-2-ones, highlighting the potential for creating novel compounds with diverse biological activities (Drawanz et al., 2017). Hamdy et al. (2013) further expanded on this by synthesizing tetrahydronaphthalene derivatives with pyridine, thioxopyridine, and pyrazolopyridine moieties, showing significant tumor inhibitory and antioxidant activities (Hamdy et al., 2013).

Biological Activities

Several studies have focused on the biological activities of compounds structurally similar to "5-chloro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)-4-tosylthiazol-2-amine." The emphasis on their potential as therapeutic agents is evident in research exploring their anticancer, antimicrobial, and dopaminergic properties. For instance, Ahmed et al. (2020) synthesized dihydronaphthalene derivatives and evaluated their cytotoxic activities against MCF-7 human cancer cells, identifying several compounds with potent cytotoxic activities superior to reference drugs (Ahmed et al., 2020).

Molecular Docking and Theoretical Studies

Theoretical studies, including density functional theory (DFT) and molecular docking simulations, have been conducted to understand the interaction mechanisms and efficacy of these compounds at the molecular level. Ekennia et al. (2018) characterized new metal complexes derived from naphthalene-based ligands, providing insights into their antimicrobial activities through molecular docking studies (Ekennia et al., 2018).